Cas no 351992-03-5 (2-Butyl-5-fluoro-1h-isoindole-1,3(2h)-dione)

• Product Name: 2-Butyl-5-fluoro-1h-isoindole-1,3(2h)-dione
• CAS No: 351992-03-5
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 3056528
• PubChem ID: 5176037
• Update Time: 2025-05-26

2-Butyl-5-fluoro-1h-isoindole-1,3(2h)-dione Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-5-fluoro-1h-isoindole-1,3(2h)-dione
• AKOS003245002
• SCHEMBL3009269
• 2-butyl-5-fluoroisoindole-1,3-dione
• 2-Butyl-5-fluoroisoindoline-1,3-dione
• SB66044
• BBL021538
• SR-01000200263-1
• SR-01000200263
• STK894251
• 351992-03-5

• Inchi： 1S/C12H12FNO2/c1-2-3-6-14-11(15)9-5-4-8(13)7-10(9)12(14)16/h4-5,7H,2-3,6H2,1H3
• InChI Key： UVIDPQKULVZZNK-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(N(C(C=2C=1)=O)CCCC)=O

Computed Properties

• Exact Mass: 221.08520679Da
• Monoisotopic Mass: 221.08520679Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-Butyl-5-fluoro-1h-isoindole-1,3(2h)-dione

Comprehensive Overview of 2-Butyl-5-fluoro-1H-isoindole-1,3(2H)-dione (CAS No. 351992-03-5)

2-Butyl-5-fluoro-1H-isoindole-1,3(2H)-dione (CAS No. 351992-03-5) is a fluorinated isoindole derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique fluoro-substituted isoindole core, has garnered attention due to its structural versatility and potential bioactivity. Researchers and industries are increasingly exploring its role in drug development, particularly in targeting specific enzymatic pathways or as a building block for advanced materials.

The 2-butyl-5-fluoro-1H-isoindole-1,3(2H)-dione structure features a butyl side chain and a fluoro substituent, which contribute to its lipophilicity and electronic properties. These attributes make it a candidate for modulating drug solubility and bioavailability, a hot topic in modern pharmaceutical formulation. With the rise of personalized medicine and targeted drug delivery, compounds like this are being scrutinized for their ability to enhance therapeutic efficacy while minimizing side effects.

In the context of green chemistry and sustainable synthesis, 351992-03-5 is also being studied for its potential to be synthesized via eco-friendly routes. The demand for fluorinated compounds in agrochemicals and electronics has spurred interest in optimizing its production processes. Questions like "How is 2-butyl-5-fluoro-1H-isoindole-1,3(2H)-dione synthesized?" or "What are its applications in organic electronics?" are frequently searched, reflecting the compound's multidisciplinary relevance.

From a structural-activity relationship perspective, the fluoro group in 2-Butyl-5-fluoro-1H-isoindole-1,3(2H)-dione can influence binding affinity in biological systems, making it a subject of computational chemistry studies. Molecular docking and AI-driven drug discovery platforms often include such compounds to predict interactions with proteins or receptors. This aligns with the growing trend of integrating machine learning in chemical research to accelerate innovation.

Beyond pharmaceuticals, CAS No. 351992-03-5 is explored in material science, particularly in the design of organic semiconductors and photoactive materials. Its conjugated system and electron-withdrawing properties are valuable for developing OLEDs or solar cell components. As renewable energy solutions gain traction, the role of specialized fluorinated isoindoles in energy storage and conversion is a trending research area.

Quality control and analytical characterization of 2-Butyl-5-fluoro-1H-isoindole-1,3(2H)-dione are critical for its commercial adoption. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. Regulatory compliance, especially in GMP manufacturing, is another focal point for users searching for reliable suppliers or synthesis protocols.

In summary, 2-Butyl-5-fluoro-1H-isoindole-1,3(2H)-dione (CAS No. 351992-03-5) represents a versatile scaffold with applications spanning drug discovery, material engineering, and sustainable chemistry. Its integration into cutting-edge technologies and alignment with global research trends underscore its importance in both academic and industrial settings.